Mycophenolic Acid Acyl-β-D-glucuronide Allyl Ester
Mycophenolic Acid Acyl-β-D-glucuronide Allyl Ester
Brand Name:
Vulcanchem
CAS No.:
860615-39-0
VCID:
VC0142688
InChI:
InChI=1S/C26H32O12/c1-5-10-35-25(33)23-20(30)19(29)21(31)26(38-23)37-16(27)9-7-12(2)6-8-14-18(28)17-15(11-36-24(17)32)13(3)22(14)34-4/h5-6,19-21,23,26,28-31H,1,7-11H2,2-4H3/b12-6+/t19?,20-,21+,23-,26+/m0/s1
SMILES:
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC3C(C(C(C(O3)C(=O)OCC=C)O)O)O)O
Molecular Formula:
C₂₆H₃₂O₁₂
Molecular Weight:
536.53
Mycophenolic Acid Acyl-β-D-glucuronide Allyl Ester
CAS No.: 860615-39-0
Reference Standards
VCID: VC0142688
Molecular Formula: C₂₆H₃₂O₁₂
Molecular Weight: 536.53
| CAS No. | 860615-39-0 |
|---|---|
| Product Name | Mycophenolic Acid Acyl-β-D-glucuronide Allyl Ester |
| Molecular Formula | C₂₆H₃₂O₁₂ |
| Molecular Weight | 536.53 |
| IUPAC Name | prop-2-enyl (2S,3S,5R,6S)-3,4,5-trihydroxy-6-[(E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoyl]oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C26H32O12/c1-5-10-35-25(33)23-20(30)19(29)21(31)26(38-23)37-16(27)9-7-12(2)6-8-14-18(28)17-15(11-36-24(17)32)13(3)22(14)34-4/h5-6,19-21,23,26,28-31H,1,7-11H2,2-4H3/b12-6+/t19?,20-,21+,23-,26+/m0/s1 |
| SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC3C(C(C(C(O3)C(=O)OCC=C)O)O)O)O |
| Synonyms | 1-[(4E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoate] β-D-Glucopyranuronic Acid 2-Propen-1-yl Ester; |
| PubChem Compound | 71750871 |
| Last Modified | Nov 11 2021 |
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